Cas no 2229581-52-4 (3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine)

3-(1-Ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine is a fluorinated imidazole derivative with potential applications in pharmaceutical and agrochemical research. The compound features a difluoropropanamine moiety linked to an ethyl-substituted imidazole ring, offering unique electronic and steric properties. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. Its structural versatility allows for further functionalization, making it a valuable intermediate in the synthesis of biologically active molecules. The ethyl group on the imidazole nitrogen contributes to improved solubility and reactivity. This compound is suitable for use in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators.
3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine structure
2229581-52-4 structure
Product Name:3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
CAS No:2229581-52-4
MF:C8H13F2N3
MW:189.205728292465
CID:6577462
PubChem ID:165851690
Update Time:2025-05-21

3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
    • 2229581-52-4
    • EN300-1954820
    • Inchi: 1S/C8H13F2N3/c1-2-13-6-12-5-7(13)8(9,10)3-4-11/h5-6H,2-4,11H2,1H3
    • InChI Key: FFWFHZCOHJQGDD-UHFFFAOYSA-N
    • SMILES: FC(CCN)(C1=CN=CN1CC)F

Computed Properties

  • Exact Mass: 189.10775375g/mol
  • Monoisotopic Mass: 189.10775375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 43.8Ų

3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1954820-0.05g
3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
2229581-52-4
0.05g
$1620.0 2023-09-17
Enamine
EN300-1954820-0.1g
3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
2229581-52-4
0.1g
$1697.0 2023-09-17
Enamine
EN300-1954820-0.25g
3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
2229581-52-4
0.25g
$1774.0 2023-09-17
Enamine
EN300-1954820-0.5g
3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
2229581-52-4
0.5g
$1851.0 2023-09-17
Enamine
EN300-1954820-1.0g
3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
2229581-52-4
1g
$1929.0 2023-05-27
Enamine
EN300-1954820-2.5g
3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
2229581-52-4
2.5g
$3782.0 2023-09-17
Enamine
EN300-1954820-5.0g
3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
2229581-52-4
5g
$5594.0 2023-05-27
Enamine
EN300-1954820-10.0g
3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
2229581-52-4
10g
$8295.0 2023-05-27
Enamine
EN300-1954820-1g
3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
2229581-52-4
1g
$1929.0 2023-09-17
Enamine
EN300-1954820-5g
3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine
2229581-52-4
5g
$5594.0 2023-09-17

Additional information on 3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine

Comprehensive Guide to 3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2229581-52-4): Properties, Applications, and Market Insights

3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine (CAS 2229581-52-4) is a fluorinated organic compound featuring an imidazole core, which has garnered significant attention in pharmaceutical and agrochemical research. This compound’s unique difluoropropanamine structure makes it a valuable intermediate for designing bioactive molecules, particularly in drug discovery. Researchers are increasingly exploring its potential due to the rising demand for fluorinated building blocks in medicinal chemistry, a trend driven by the need for improved metabolic stability and bioavailability in new therapeutics.

The imidazole-amine hybrid structure of 3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine offers versatile reactivity, enabling its use in synthesizing compounds targeting central nervous system (CNS) disorders and anti-inflammatory agents. Fluorine incorporation, a hot topic in modern drug design, enhances lipophilicity and membrane permeability, addressing key challenges in blood-brain barrier penetration. This aligns with current industry focus on neurodegenerative disease treatments, where fluorinated pharmacophores play a pivotal role.

From a synthetic perspective, CAS 2229581-52-4 serves as a critical precursor for heterocyclic compound libraries, supporting fragment-based drug discovery (FBDD). Its ethyl-imidazole moiety facilitates interactions with biological targets like kinases and GPCRs, making it relevant for oncology and immunology research. Recent patent analyses reveal growing applications in small-molecule inhibitors, particularly for protein-protein interaction modulation—a trending area in precision medicine.

The commercial landscape for 3-(1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-amine reflects broader market dynamics in high-value fine chemicals. With pharmaceutical companies prioritizing candidate diversification, suppliers are scaling up GMP-grade production to meet demand for custom fluorination services. Analytical data (HPLC, NMR) confirms >98% purity for research-grade material, while regulatory-compliant documentation supports its integration into preclinical development pipelines.

Environmental and safety profiles of 2229581-52-4 adhere to green chemistry principles, with low ecotoxicity and biodegradability studies underway. This responds to the industry’s shift toward sustainable synthetic routes, a key concern for ESG-focused investors. Storage recommendations emphasize inert atmosphere stability, aligning with best practices for nitrogen-containing compounds.

Future prospects for this compound include expanded utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, leveraging its reactive amine group. As AI-driven molecular property prediction tools advance, computational studies highlight its potential for selective target engagement, further solidifying its role in next-generation therapeutics.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.